Cas no 2171251-63-9 ((2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid
• CAS No: 2171251-63-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6069486
• PubChem ID: 165821544
• Update Time: 2025-05-22

(2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid
• 2171251-63-9
• (2S,3R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methoxybutanoic acid
• EN300-1567461

• Inchi： 1S/C23H26N2O6/c1-13(21(26)25-20(22(27)28)14(2)30-3)24-23(29)31-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13-14,19-20H,12H2,1-3H3,(H,24,29)(H,25,26)(H,27,28)/t13-,14+,20-/m0/s1
• InChI Key： MHURNOFTWTXSOF-MNVSYLFESA-N
• SMILES： O(C(N[C@@H](C)C(N[C@H](C(=O)O)[C@@H](C)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid

Comprehensive Analysis of (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid (CAS No. 2171251-63-9)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid (CAS No. 2171251-63-9) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. Researchers are increasingly focusing on this compound due to its role in synthesizing complex peptides with high purity and yield.

The structural complexity of (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid makes it a valuable building block for designing peptide-based therapeutics. With the growing demand for targeted drug delivery systems and personalized medicine, this compound has become a topic of discussion in academic and industrial circles. Its CAS No. 2171251-63-9 is frequently searched in scientific databases, reflecting its relevance in modern research.

One of the key advantages of this compound is its compatibility with Fmoc chemistry, which is a cornerstone of contemporary peptide synthesis. The Fmoc group provides excellent protection for the amino group during synthesis, ensuring high selectivity and minimizing side reactions. This feature is particularly important for researchers working on peptide-based vaccines and bioconjugates, where precision is critical.

Recent advancements in artificial intelligence (AI)-assisted drug design have further highlighted the importance of compounds like (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid. AI algorithms are now being used to predict optimal peptide sequences, and this compound’s unique stereochemistry makes it a preferred choice for such applications. Additionally, its role in green chemistry initiatives—where sustainable synthesis methods are prioritized—has been explored, aligning with global trends toward environmentally friendly research practices.

Another area where this compound is gaining attention is in the development of bioactive peptides for therapeutic use. Its methoxybutanoic acid moiety contributes to enhanced stability and bioavailability, making it suitable for oral and injectable formulations. Researchers are also investigating its potential in neurological disorders and metabolic diseases, where peptide therapeutics show promise.

From a commercial perspective, the demand for CAS No. 2171251-63-9 is driven by its applications in pharmaceutical intermediates and research reagents. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, biotech startups, and large pharmaceutical companies. Its inclusion in high-throughput screening libraries further underscores its utility in drug discovery pipelines.

In summary, (2S,3R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxybutanoic acid (CAS No. 2171251-63-9) represents a critical tool in peptide science, with applications spanning drug development, biotechnology, and materials science. Its unique properties and compatibility with modern synthesis techniques ensure its continued relevance in cutting-edge research. As the scientific community explores new frontiers in peptide therapeutics, this compound is poised to play an even more significant role in the years to come.